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Compound of Interest

Compound Name: Benzyl (8-hydroxyoctyl)carbamate

Cat. No.: B2459146 Get Quote

Despite a comprehensive search of available scientific literature and chemical databases, a

detailed technical guide on the biochemical reagent Benzyl (8-hydroxyoctyl)carbamate
cannot be compiled at this time. Publicly accessible information regarding its specific

biochemical properties, mechanisms of action, and established experimental applications is

exceptionally limited.

While the compound is listed by some chemical suppliers as a biochemical reagent for

research purposes, there is a notable absence of peer-reviewed studies detailing its use.[1]

This scarcity of data prevents the creation of an in-depth technical guide that would meet the

needs of researchers, scientists, and drug development professionals.

General Context: The Carbamate Functional Group
To provide some context, Benzyl (8-hydroxyoctyl)carbamate belongs to the broader class of

organic compounds known as carbamates. The carbamate functional group (-NHCOO-) is a

common motif in medicinal chemistry and drug design.[2][3][4][5][6] Carbamates are

recognized for their relative stability and their ability to act as bioisosteres of amide or ester

functionalities, potentially improving a molecule's pharmacokinetic properties.[2][3]

Derivatives of the simpler parent compound, benzyl carbamate, have been investigated for a

range of biological activities, including cholinesterase inhibition and potential anticancer

properties.[7] It is also widely used as a protecting group in the synthesis of peptides and other

complex organic molecules.[7]
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Potential Characteristics of Benzyl (8-
hydroxyoctyl)carbamate
Based on its structure, one can speculate on the potential roles of its constituent parts:

Benzyl Carbamate Moiety: The benzyl carbamate portion of the molecule provides a

foundational structure that is common in synthetic organic chemistry.[7]

8-Hydroxyoctyl Chain: The long, eight-carbon alkyl chain (octyl) imparts significant

lipophilicity to the molecule. This could potentially influence its interaction with biological

membranes or hydrophobic pockets of proteins. The terminal hydroxyl group (-OH) offers a

site for potential further chemical modification or could be involved in hydrogen bonding

interactions with biological targets.

Future Research Directions
The lack of available data on Benzyl (8-hydroxyoctyl)carbamate suggests that it is a

relatively unexplored molecule in the field of biochemistry. Future research would be necessary

to elucidate its:

Biological Activity: Screening for effects on various cellular targets and pathways.

Mechanism of Action: Identifying the specific molecular interactions responsible for any

observed biological effects.

Potential Applications: Exploring its utility as a tool compound in biochemical research or as

a scaffold for drug discovery.

Without such foundational research, any discussion of signaling pathways, experimental

workflows, or quantitative data remains purely speculative.

Summary of Available Data
Due to the absence of specific experimental data for Benzyl (8-hydroxyoctyl)carbamate, no

quantitative data tables or detailed experimental protocols can be provided.
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Data Type Availability

Chemical Formula C₁₆H₂₅NO₃[1]

Molecular Weight 279.37 g/mol [1]

Biochemical Properties Not Available

Mechanism of Action Not Available

Experimental Protocols Not Available

Quantitative Data Not Available

Conclusion
While the request for an in-depth technical guide on Benzyl (8-hydroxyoctyl)carbamate is

valid for a professional audience, the current body of scientific knowledge is insufficient to

produce such a document. The information presented here is based on the general properties

of the carbamate functional group and the structural features of the named compound.

Researchers interested in this specific molecule will likely need to undertake foundational

studies to characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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